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Compound of Interest

3-Amino-5-bromopyridine-2-
Compound Name:
carboxylic acid

Cat. No.: B582003

Essential Safety and Handling Guide for 3-Amino-5-
bromopyridine-2-carboxylic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Amino-5-bromopyridine-2-
carboxylic acid (CAS No. 870997-85-6). Adherence to these procedures is vital for ensuring
laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)

3-Amino-5-bromopyridine-2-carboxylic acid is classified with the following hazard
statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
eye irritation), and H335 (May cause respiratory irritation). Therefore, a comprehensive PPE
strategy is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Required Equipment

Specifications and
Standards

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

Must comply with EN166 or
equivalent standards. Use
goggles with indirect
ventilation to protect against
splashes of this chemical. A full
face shield should be used in
addition to goggles where
there is a high risk of

splashing[1][2].

Skin and Body Protection

Chemical-resistant gloves
(Nitrile or Neoprene),
chemical-resistant apron or lab

coat.

Nitrile gloves are
recommended for their
resistance to a variety of
chemicals and good abrasion
resistance. Neoprene gloves
offer broad resistance against
acids and caustics[2]. A long-
sleeved lab coat or chemical-
resistant apron is necessary to

prevent skin contact[3][4].

Respiratory Protection

Effective dust mask or

respirator.

A dust mask (e.g., N95) is
suitable for low-dust
environments[1][5]. If user
operations generate significant
dust, fumes, or aerosols, or if
ventilation is inadequate, a full-
face respirator with an
appropriate acid gas cartridge

is recommended[1][3].

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to ensure safety and environmental

compliance. The following workflow outlines the key steps from preparation to disposal.
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Standard Handling Workflow for 3-Amino-5-bromopyridine-2-carboxylic acid

Preparation Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Ventilated Area
(Fume Hood)

3. Assemble Equipment
(Spatulas, Weighing Paper, etc.)

Proceed to Handling

Handlin‘? Phase

4. Weigh Chemical
Minimize dust generation.

5. Transfer to Reaction Vessel
Use appropriate tools.

6. Monitor Reaction
Keep sash of fume hood lowered.

Reaction Complete

Post-HandIir;? & Disposal

7. Decontaminate Equipment
Wash with appropriate solvent.

8. Dispose of Chemical Waste
Follow institutional guidelines.

9. Dispose of Contaminated PPE
As hazardous waste.

10. Clean Work Area
Wash hands thoroughly.
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Caption: Standard operating procedure for handling 3-Amino-5-bromopyridine-2-carboxylic
acid.

Step-by-Step Handling Protocol

e Preparation:

o Always work in a well-ventilated area, preferably a chemical fume hood, to minimize
inhalation exposure[4].

o Ensure that an eyewash station and safety shower are readily accessible[6][7].
o Before handling, put on all required PPE as detailed in the table above.
e Handling:
o Avoid generating dust when handling the solid material[3][4].
o Use appropriate, clean tools (e.g., spatulas) for transferring the chemical.

o Keep the container tightly closed when not in use and store it in a cool, dry, dark place with
an inert atmosphere|[8].

o Do not eat, drink, or smoke in the handling area[8][9].
e Disposal Plan:

o Dispose of waste contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations|[8].

o Contaminated PPE, such as gloves and lab coats, should also be treated as hazardous
waste and disposed of accordingly.

o Do not allow the chemical to enter drains or waterways|3].

Emergency Procedures

In case of accidental exposure, immediate and appropriate action is crucial.
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Emergency Response for Accidental Exposure

Accidental Exposure Occurs

nhalation

Skin Contact Eye Contact Inhalation Ingestion
Wash with plenty of soap and water Rinse caut_lously with water Move person to fresh air. Rinse mouth with water.
for at least 15 minutes. for several minutes (at least 15).
\d y
Remove contaminated clothing. Remove contact Iense_:s, if pre§ent Keep atrestin a posnt_lon Do NOT induce vomiting.
and easy to do. Continue rinsing. comfortable for breathing.
Y Y
Seek medical attention : " . ) Call a POISON CENTER or doctor Call a POISON CENTER or doctor
O Seek immediate medical attention. X K N
if irritation occurs. if you feel unwell. immediately.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 3-Amino-5-bromopyridine-2-carboxylic acid.
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Detailed First-Aid Measures

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes.[8]. Remove any contaminated clothing and wash it before reuse[8]. If skin
irritation develops or persists, seek medical attention|[8].

After Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
making sure to also wash under the eyelids[8][10]. If present, remove contact lenses and
continue rinsing[8]. It is crucial to get medical attention immediately[6][8].

After Inhalation: Move the affected person to an area with fresh air[8]. If the person is not
breathing, provide artificial respiration[8]. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell[8][9].

After Ingestion: If the substance is swallowed, rinse the mouth thoroughly with water[8]. Do
not induce vomiting[8]. Call a physician or poison control center immediately[8]. Never give
anything by mouth to an unconscious person[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-amino-5-bromopyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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